f ' id
BENGHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

Personal protective equipment for handling D-
Galactose pentaacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Galactose pentaacetate

Cat. No.: B020742

Essential Safety and Handling Guide for D-
Galactose Pentaacetate

This guide provides crucial safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, who handle D-Galactose
pentaacetate. The following procedures detail operational and disposal plans to ensure safe
handling in a laboratory setting.

Chemical and Physical Properties

D-Galactose pentaacetate is a white, crystalline solid.[1][2][3][4] While it is generally not
classified as a hazardous chemical, its toxicological properties have not been fully investigated,
warranting careful handling.[1][2] It is stable under normal laboratory conditions.[2][4]
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Property Value Citations
Physical State Solid, white powder [1112113114]
Molecular Formula Ci16H22011 [2][5]
Molecular Weight 390.34 g/mol [2][5]
Melting Point 143 - 144 °C [2][4]

Insoluble in water; Soluble in
Solubility methanol, chloroform, acetone,  [5][6][7][8]

and ethyl acetate.

Incompatibilities Strong oxidizing agents [1112114]

Personal Protective Equipment (PPE)

Adequate personal protective equipment is essential to minimize exposure and ensure safety.
The following table summarizes the recommended PPE for handling D-Galactose
pentaacetate.
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Personal Protective Standards/Specific L
Body Part . . Citations
Equipment (PPE) ations
Safety glasses with
OSHA 29 CFR
side-shields or
Eyes/Face ) 1910.133 or European  [1][2][4]
chemical safety
Standard EN166.
goggles.
Chemical-resistant
loves (e.g., nitrile Inspect gloves for
Skin gloves (&9 bect d L2104

rubber) and a lab

coat.

integrity before use.

Respiratory

Not required under
normal use with
adequate ventilation.
A NIOSH/MSHA-
approved respirator
(e.g., N95 dust mask)
should be used if dust
is generated or

ventilation is poor.

OSHA 29 CFR
1910.134 or European
Standard EN 149.

[1]141(°]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is critical for safety and to maintain the integrity of

experiments.

Preparation and Engineering Controls

Ventilation: Always handle D-Galactose pentaacetate in a well-ventilated area. A chemical

fume hood is recommended, especially when working with solvents.[1]

Pre-use Inspection: Before starting, ensure all necessary PPE is available and in good

condition. Check that safety equipment, such as an eyewash station and safety shower, is

accessible.

Handling the Solid Compound
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» Weighing: When weighing the powder, avoid generating dust.[9][10] Use a chemical spatula
and weigh the material on a balance located within a fume hood or in an area with good local
exhaust ventilation.

o Transfers: Conduct transfers of the solid carefully to prevent spillage and aerosolization.

e Avoid Contact: Prevent direct contact with skin and eyes.[1] Do not ingest or inhale the
powder.[1]

e Hygiene: Wash hands thoroughly with soap and water after handling, before eating, drinking,
or smoking.[1][4]

Storage

o Container: Store in a tightly sealed container to prevent moisture absorption and
contamination.[1]

o Conditions: Keep in a cool, dry, and well-ventilated place away from incompatible materials
like strong oxidizing agents.[1][2][4]

Handling and Safety Workflow
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Preparation

Don PPE
(Gloves, Goggles, Lab Coat)

(

(Weighing, Transfers)

Post-use

Storage

(Cool, Dry, Tightly Sealed)
Dispo|

3. No Spill

y

Decontamination
(Clean work area, Remove PPE)

)

Handling D-Galactose Pentaacetate

If spill

Spill Cleanup Protocol

ke of used PPE

Procedure Complete

Waste Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of D-Galactose pentaacetate.

Emergency and Disposal Plans

Accidental Release Measures (Spills)

o Evacuate: If a large amount is spilled, restrict access to t

¢ Ventilate: Ensure the area is well-ventilated.

he area.
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» Containment: Wearing appropriate PPE, carefully sweep or vacuum the spilled solid.[1][2]
Avoid actions that create dust.[9][10]

» Collection: Place the collected material into a suitable, labeled container for disposal.[1][2]

e Cleaning: Clean the spill area thoroughly with a damp cloth or sponge, and dispose of

cleaning materials in the designated waste container.

First Aid Measures

Exposure Route

First Aid Procedure

Citations

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek
medical attention if irritation

develops.

[1]

Skin Contact

Flush skin with plenty of soap
and water for at least 15
minutes while removing
contaminated clothing. Seek
medical attention if irritation

persists.

[1]3]

Inhalation

Move the person to fresh air. If
breathing is difficult, provide
oxygen. If not breathing, give
artificial respiration. Seek
medical attention if symptoms

appear.

[1]3]

Ingestion

Do not induce vomiting. If the
person is conscious and alert,
give 2-4 cupfuls of water or
milk. Never give anything by
mouth to an unconscious
person. Seek medical

attention.

[1]
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Disposal Plan

o Waste Classification: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste. Consult local, regional, and national
regulations for proper classification and disposal.[2][11]

o Disposal Method: Dispose of unused D-Galactose pentaacetate and any contaminated
materials (e.g., gloves, cleaning supplies) in a designated chemical waste container.[10] Do
not empty into drains.[2][12]

» Container Disposal: Decontaminate empty containers before recycling or disposal according
to institutional and regulatory guidelines.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. hmdb.ca [hmdb.ca]

. fishersci.com [fishersci.com]

. assets.thermofisher.cn [assets.thermofisher.cn]

. fishersci.be [fishersci.be]

. 4163-60-4, Beta-D-Galactose pentaacetate, CAS:4163-60-4 [chemsynlab.com]

. beta-D-Galactose pentaacetate | 4163-60-4 [chemicalbook.com]

. CAS 4163-60-4: B-D-Galactose pentaacetate | CymitQuimica [cymitquimica.com]

. Page loading... [guidechem.com]

°
(] (o] ~ (o)) )] EEN w N =

. uprm.edu [uprm.edu]
e 10. datasheets.scbt.com [datasheets.scbt.com]
e 11. fishersci.com [fishersci.com]

e 12. carlroth.com [carlroth.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1216314&productDescription=BETA-D-GALACTOSE+PENTACET+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6636614&productDescription=ALPHA-D-GALACTOSE+PENTACET+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b020742?utm_src=pdf-body
https://datasheets.scbt.com/sc-202564.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1216314&productDescription=BETA-D-GALACTOSE+PENTACET+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-8878-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMDF8YXBwbGljYXRpb24vcGRmfGFEWTVMMmcyTWk4NU1UYzRPVFF5TkRBMk5qZzJMMU5FUWw4NE9EYzRYMGRDWDBWT0xuQmtaZ3w5MzljNWMzOGI3YzIyNjU1MThlZWQ2Zjk5NmFmYjVlNmE4ZDA1ZmE3YmEwYzE4YjRhZTFhOTRlMzI1NDk0Mjk2
https://datasheets.scbt.com/sc-202564.pdf
https://www.benchchem.com/product/b020742?utm_src=pdf-custom-synthesis
https://hmdb.ca/system/metabolites/msds/000/003/030/original/HMDB03449.pdf?1358461766
https://www.fishersci.com/store/msds?partNumber=AAA1216314&productDescription=BETA-D-GALACTOSE+PENTACET+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12163&PLANT=d__ALF
https://www.fishersci.be/store/msds?partNumber=10357810&productDescription%3D100GR+beta-D-Galactose+pentaacetate%2C+99+%25&countryCode=BE&language=en
http://chemsynlab.com/en/product/4163-60-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7720462.htm
https://cymitquimica.com/cas/4163-60-4/
https://www.guidechem.com/encyclopedia/beta-d-galactose-pentaacetate-dic12389.html
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Galactose.pdf
https://datasheets.scbt.com/sc-202564.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6636614&productDescription=ALPHA-D-GALACTOSE+PENTACET+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-8878-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMDF8YXBwbGljYXRpb24vcGRmfGFEWTVMMmcyTWk4NU1UYzRPVFF5TkRBMk5qZzJMMU5FUWw4NE9EYzRYMGRDWDBWT0xuQmtaZ3w5MzljNWMzOGI3YzIyNjU1MThlZWQ2Zjk5NmFmYjVlNmE4ZDA1ZmE3YmEwYzE4YjRhZTFhOTRlMzI1NDk0Mjk2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling D-
Galactose pentaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020742#personal-protective-equipment-for-handling-
d-galactose-pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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